Cas no 1020925-75-0 (N-(3-methylbutyl)cycloheptanamine)

• Product Name: N-(3-methylbutyl)cycloheptanamine
• CAS No: 1020925-75-0
• MF: C₁₂H₂₅N
• MW: 183.333603620529
• CID: 5195586
• PubChem ID: 28448996
• Update Time: 2026-03-05

N-(3-methylbutyl)cycloheptanamine Chemical and Physical Properties

Names and Identifiers

• Cycloheptanamine, N-(3-methylbutyl)-
• n-Isopentylcycloheptanamine
• N-(3-methylbutyl)cycloheptanamine

• Inchi： 1S/C12H25N/c1-11(2)9-10-13-12-7-5-3-4-6-8-12/h11-13H,3-10H2,1-2H3
• InChI Key： FNVAFQYYKGUOJU-UHFFFAOYSA-N
• SMILES： C1(NCCC(C)C)CCCCCC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Secondary amines

Additional information on N-(3-methylbutyl)cycloheptanamine

Professional Introduction to N-(3-methylbutyl)cycloheptanamine (CAS No. 1020925-75-0)

N-(3-methylbutyl)cycloheptanamine, identified by the Chemical Abstracts Service Number (CAS No.) 1020925-75-0, is a significant compound in the realm of pharmaceutical chemistry and bioorganic synthesis. This amine derivative exhibits a unique structural configuration that makes it a valuable intermediate in the development of various pharmacological agents. The compound's molecular framework, featuring a cycloheptane ring substituted with a 3-methylbutyl group, imparts distinct chemical properties that are highly relevant to modern medicinal chemistry.

The synthesis of N-(3-methylbutyl)cycloheptanamine involves intricate organic transformations that highlight the compound's versatility. The process typically begins with the alkylation of cycloheptanamine, followed by the introduction of the 3-methylbutyl moiety through nucleophilic substitution or other coupling reactions. These synthetic routes underscore the compound's role as a building block in constructing more complex molecular entities.

In recent years, N-(3-methylbutyl)cycloheptanamine has garnered attention in the field of drug discovery due to its potential applications as a pharmacophore. The compound's amine functionality allows for facile derivatization, enabling chemists to explore a wide array of analogues with tailored biological activities. This flexibility has been exploited in the design of novel therapeutic agents targeting various diseases, including neurological disorders and inflammatory conditions.

One of the most compelling aspects of N-(3-methylbutyl)cycloheptanamine is its utility in the synthesis of bioactive molecules. Researchers have leveraged its structural motif to develop compounds with enhanced binding affinity and selectivity towards specific biological targets. For instance, studies have demonstrated its incorporation into peptide mimetics and small molecule inhibitors, which exhibit promising preclinical efficacy in models of cancer and neurodegeneration. These findings underscore the compound's significance as a scaffold for innovative drug development.

The pharmacological profile of N-(3-methylbutyl)cycloheptanamine has been further explored through computational modeling and experimental validation. Molecular docking studies have revealed its potential interaction with receptors and enzymes involved in critical signaling pathways. These interactions suggest that derivatives of this compound may modulate physiological processes, offering therapeutic benefits in conditions such as pain management and immune modulation.

In addition to its pharmacological relevance, N-(3-methylbutyl)cycloheptanamine has shown promise in material science applications. Its unique structural features make it suitable for use as a chiral auxiliary or ligand in catalytic systems. Such applications have been explored in asymmetric synthesis, where the compound aids in the production of enantiomerically pure compounds essential for pharmaceuticals and fine chemicals.

The industrial production of N-(3-methylbutyl)cycloheptanamine adheres to stringent quality control measures to ensure consistency and purity. Advanced purification techniques, such as column chromatography and recrystallization, are employed to isolate the compound in high yields. These processes highlight the importance of robust synthetic methodologies in translating laboratory discoveries into scalable manufacturing processes.

Ongoing research continues to expand the understanding of N-(3-methylbutyl)cycloheptanamine's applications across multiple disciplines. Collaborative efforts between academic institutions and pharmaceutical companies are driving innovation in synthetic chemistry and drug design. The compound's multifaceted utility positions it as a cornerstone in the development of next-generation therapeutics.

In conclusion, N-(3-methylbutyl)cycloheptanamine (CAS No. 1020925-75-0) represents a fascinating compound with broad implications in pharmaceutical chemistry and beyond. Its unique structural features, synthetic accessibility, and biological relevance make it an indispensable tool for researchers striving to develop novel treatments for human diseases. As scientific exploration continues to uncover new possibilities, this compound is poised to play an increasingly pivotal role in advancing medical science.